2-Bromo-4-cyclopropoxy-1-fluorobenzene

• Molecular Formula: C9H8BrFO
• Molecular Weight: 231.06 g/mol
• IUPAC Name: 2-bromo-4-cyclopropyloxy-1-fluorobenzene
• InChI: InChI=1S/C9H8BrFO/c10-8-5-7(3-4-9(8)11)12-6-1-2-6/h3-6H,1-2H2
• InChI Key: CHAXYQWWKNXGDM-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=C(C=C2)F)Br

Description

2-Bromo-4-cyclopropoxy-1-fluorobenzene is an organic compound with the molecular formula C9H8BrFO It is a derivative of benzene, where the hydrogen atoms are substituted with bromine, cyclopropoxy, and fluorine groups

Preparation Methods

The synthesis of 2-Bromo-4-cyclopropoxy-1-fluorobenzene typically involves electrophilic aromatic substitution reactions. One common method is the bromination of 4-cyclopropoxy-1-fluorobenzene using bromine or a bromine-containing reagent under controlled conditions. The reaction is usually carried out in the presence of a catalyst, such as iron(III) bromide, to facilitate the substitution process .

Industrial production methods may involve more advanced techniques, such as continuous flow reactors, to ensure higher yields and purity of the final product. These methods are optimized for large-scale production and often include purification steps like recrystallization or chromatography to remove impurities .

Chemical Reactions Analysis

2-Bromo-4-cyclopropoxy-1-fluorobenzene undergoes various chemical reactions, including:

Substitution Reactions: It can participate in nucleophilic substitution reactions where the bromine atom is replaced by other nucleophiles.

Oxidation and Reduction: The compound can be oxidized or reduced under specific conditions.

Coupling Reactions: It is also a suitable substrate for cross-coupling reactions, such as Suzuki-Miyaura coupling, where it reacts with boronic acids to form carbon-carbon bonds.

Scientific Research Applications

2-Bromo-4-cyclopropoxy-1-fluorobenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology and Medicine: Researchers explore its potential as a pharmacophore in drug discovery.

Industry: It finds applications in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Bromo-4-cyclopropoxy-1-fluorobenzene depends on the specific reactions it undergoes. In electrophilic aromatic substitution, the bromine atom acts as an electrophile, attacking the benzene ring and forming a sigma complex. This intermediate then loses a proton to restore aromaticity, resulting in the substituted product .

In biological systems, the compound’s mechanism of action would involve interactions with molecular targets, such as enzymes or receptors. These interactions can modulate specific pathways, leading to desired biological effects .

Comparison with Similar Compounds

2-Bromo-4-cyclopropoxy-1-fluorobenzene can be compared with other similar compounds, such as:

2-Bromo-4-cyclopropyl-1-fluorobenzene: This compound has a cyclopropyl group instead of a cyclopropoxy group.

2-Bromo-4-chloro-1-fluorobenzene: Here, the cyclopropoxy group is replaced by a chlorine atom.